Cas no 1114861-54-9 (N-(3-chlorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide
• CAS No: 1114861-54-9
• MF: C₂₄H₁₉ClN₂O₃
• MW: 418.872265100479
• CID: 5342510
• Update Time: 2025-05-22

N-(3-chlorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-((2-(4-methoxyphenyl)quinolin-4-yl)oxy)acetamide
• N-(3-chlorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide
• N-(3-chlorophenyl)-2-[2-(4-methoxyphenyl)quinolin-4-yl]oxyacetamide

• Inchi： 1S/C24H19ClN2O3/c1-29-19-11-9-16(10-12-19)22-14-23(20-7-2-3-8-21(20)27-22)30-15-24(28)26-18-6-4-5-17(25)13-18/h2-14H,15H2,1H3,(H,26,28)
• InChI Key： GGIKALGRRRUWJX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(COC1C=C(C2C=CC(=CC=2)OC)N=C2C=CC=CC=12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 555
• XLogP3: 5.3
• Topological Polar Surface Area: 60.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on N-(3-chlorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide

N-(3-chlorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide: A Comprehensive Overview

The compound N-(3-chlorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide, with the CAS number 1114861-54-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a quinoline ring system, a methoxyphenyl group, and an acetamide moiety. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key biological targets, such as protein kinases and enzymes involved in metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a specific kinase associated with cancer cell proliferation. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, N-(3-chlorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide has also been explored for its electronic properties. The quinoline moiety within the molecule is known for its aromatic stability and conjugation capabilities, making it suitable for applications in organic electronics. A 2023 paper in Advanced Materials reported on the use of this compound as a component in organic light-emitting diodes (OLEDs), where it demonstrated enhanced electron transport properties compared to traditional materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes by incorporating advanced catalytic systems and green chemistry principles. For example, a 2023 study in Green Chemistry described the use of microwave-assisted synthesis to streamline the production of this compound, reducing both time and environmental impact.

From a structural perspective, the molecule's complexity arises from the interplay between its aromatic rings and functional groups. The presence of both chloro and methoxy substituents introduces steric and electronic effects that can be leveraged to fine-tune its biological activity. Computational studies using density functional theory (DFT) have provided insights into the molecular interactions that govern its binding affinity to target proteins, further aiding in rational drug design.

Looking ahead, the future of N-(3-chlorophenyl)-2-{[2-(4-methoxyphenyl)quinolin-4-yl]oxy}acetamide lies in its potential to bridge gaps in current therapeutic options. With ongoing research into its pharmacokinetics, toxicity profiles, and scalability for industrial production, this compound is poised to make significant contributions to both medical and materials science advancements.